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Compound of Interest

Compound Name: Gold tribromide

Cat. No.: B127331

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of gold tribromide (AuBrs) as
a Lewis acid catalyst against other common Lewis acids in various organic transformations.
The following sections present quantitative data, detailed experimental protocols, and
mechanistic insights to aid in the selection of the most appropriate catalytic system for your

research needs.

Data Presentation: Catalyst Performance
Comparison

The following tables summarize the performance of gold tribromide in comparison to other
Lewis acid catalysts in key organic reactions.

Table 1: Propargylic Substitution
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Catalyst Co-catalyst  Solvent Time (h) Yield (%) Reference

AuBrs - CICH2CH2CI 7 33 [1]
AgOTf (15

AuBrs CICH2CH2CI 19 81 [1]
mol%)

AuCl - CICH2CH2CI 19 7 [1]
AgOTf (15

AuCl CICH2CH:Cl 19 26 [1]
mol%)
AgOTf (5

PhsPAuCI CICH2CH2Cl 19 25 [1]
mol%)
AgOTf (5

NHCAuCI CICH2CH2CI 19 22 [1]
mol%)

Dichlorometh ] ]
FeCls - - High Yields [2]
ane
Table 2: Friedel-Crafts Acylation of Anisole

Acylating . .

Catalyst Solvent Time Yield (%) Reference
Agent
Acetic Dichlorometh Data not

AuBrs - -
Anhydride ane available
Acetic Dichlorometh

AICl3 . 1 h (reflux) 85.7 [3]
Anhydride ane
Propionyl

FeCls ] - Room Temp - [4]
Chloride

) Acetic High

Zeolite H-Y ) - - ] [5]

Anhydride Conversion
Table 3: Diels-Alder Reaction
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Catalyst Diene Dienophile Solvent Yield (%) Reference

[Thisis a
known

reaction, but

specific yield
data for direct
AuBrs Enynal Ketone - - comparison
was not
found in the
provided
search
results]
. Acyl .
2,3-Dimethyl- Dichlorometh
AICIz ] Phosphonate 70 [6]
1,3-butadiene ane
S
, 1,3- 1,4-
Ti(IV) ) )
Cyclohexadie = Benzoquinon Water 83 [7]
complex
ne e

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Gold(lll)-Catalyzed Propargylic
Substitution[8][9]

Materials:

N-tosylpropargyl amine (1 equivalent)

1,3-Dicarbonyl compound (3 equivalents)

Gold tribromide (AuBrs, 5 mol%)

Silver trifluoromethanesulfonate (AgOTf, 15 mol%)
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e 1,2-Dichloroethane (CICH2CH2Cl)
Procedure:

» To a solution of the N-tosylpropargyl amine and the 1,3-dicarbonyl compound in 1,2-
dichloroethane, add AuBrs (5 mol%) and AgOTf (15 mol%) at room temperature.

e Stir the mixture at 60 °C.
o Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction and purify the product by column chromatography.

Protocol 2: Friedel-Crafts Acylation of Anisole with
Aluminum Chloride[10][11][12]

Materials:

Anisole (1 equivalent)

e Acetyl chloride (1.1 equivalents)

¢ Anhydrous aluminum chloride (AICls, 1.1 equivalents)

e Dichloromethane (CH2Cl2)

e Ice

» Concentrated hydrochloric acid (HCI)

o Saturated sodium bicarbonate solution (NaHCO3)

Anhydrous magnesium sulfate (MgSQOa)
Procedure:

 In a flame-dried flask under an inert atmosphere, suspend anhydrous AICls in
dichloromethane and cool the mixture in an ice bath.
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o Slowly add a solution of acetyl chloride in dichloromethane to the cooled suspension.
e Add a solution of anisole in dichloromethane dropwise to the reaction mixture.

 After the addition is complete, remove the ice bath and stir the reaction at room temperature
for an additional 15 minutes.

o Carefully pour the reaction mixture into a beaker containing ice and concentrated HCI.
o Separate the organic layer and extract the aqueous layer with dichloromethane.

o Combine the organic layers, wash with saturated NaHCOs solution, and dry over anhydrous
MgSOa.

» Remove the solvent under reduced pressure and purify the product by distillation or
chromatography.

Mandatory Visualizations
Gold-Catalyzed Hydroamination of an Alkyne

The following diagram illustrates a plausible mechanism for the gold(lll)-catalyzed
hydroamination of an alkyne, proceeding through an outer-sphere nucleophilic attack. The
Lewis acidic Au(lll) center activates the alkyne towards attack by the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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